![molecular formula C19H15Cl2NO5S2 B5210506 3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide](/img/structure/B5210506.png)
3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide, also known as DIDS, is a sulfonamide compound that has been extensively studied for its use in scientific research. DIDS is a membrane-impermeant inhibitor of anion transporters, and it has been used in a variety of studies to investigate the mechanisms of ion transport across cell membranes.
Mechanism of Action
3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide acts as an inhibitor of anion transporters by binding to a specific site on the transporter protein. This binding prevents the transporter from functioning properly, leading to a decrease in the transport of anions across the cell membrane.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide depend on the specific application and cell type being studied. In general, 3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide has been shown to inhibit the transport of chloride ions, bicarbonate ions, and other anions across cell membranes. This inhibition can lead to changes in cell volume, pH, and ion concentrations, which can have downstream effects on cellular function.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide in lab experiments is its specificity for anion transporters, which allows for targeted inhibition of specific transporters. However, 3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide is membrane-impermeant, which limits its use in experiments that require intracellular inhibition of anion transport. Additionally, 3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide can have off-target effects on other proteins, which can complicate data interpretation.
Future Directions
There are many future directions for research on 3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide and its role in ion transport across cell membranes. One area of interest is the development of more specific inhibitors of anion transporters that can be used in a wider range of experiments. Additionally, there is ongoing research into the role of anion transporters in disease states such as cystic fibrosis and epilepsy, which may lead to new therapeutic targets for these conditions. Finally, the use of 3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide in combination with other inhibitors or activators of ion transporters may provide new insights into the complex mechanisms of ion transport across cell membranes.
Synthesis Methods
3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide can be synthesized using a variety of methods, but the most common method involves the reaction of 3,4-dichlorobenzenesulfonyl chloride with 4-methoxyaniline in the presence of a base such as triethylamine. The resulting compound is then treated with sulfuric acid to form the final product.
Scientific Research Applications
3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide has been used in a variety of scientific research applications, particularly in the study of ion transport across cell membranes. It has been used to investigate the mechanisms of chloride transport in red blood cells, the regulation of anion transport in the kidney, and the role of anion transporters in the function of the central nervous system.
properties
IUPAC Name |
3-(3,4-dichlorophenyl)sulfonyl-N-(4-methoxyphenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2NO5S2/c1-27-14-7-5-13(6-8-14)22-29(25,26)17-4-2-3-15(11-17)28(23,24)16-9-10-18(20)19(21)12-16/h2-12,22H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBNQHTRJYHFEET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)S(=O)(=O)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3,4-dichlorophenyl)sulfonyl]-N-(4-methoxyphenyl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.